Cas no 1779130-81-2 (2-Methylsulfanyl-3-trifluoromethyl-pyridine)

• Product Name: 2-Methylsulfanyl-3-trifluoromethyl-pyridine
• CAS No: 1779130-81-2
• MF: C₇H₆F₃NS
• MW: 193.189450740814
• CID: 5162135
• Update Time: 2025-11-02

2-Methylsulfanyl-3-trifluoromethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methylsulfanyl-3-trifluoromethyl-pyridine
• Pyridine, 2-(methylthio)-3-(trifluoromethyl)-
• 2-(Methylthio)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F3NS/c1-12-6-5(7(8,9)10)3-2-4-11-6/h2-4H,1H3
• InChI Key： XRHDNGBOZOENLQ-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Methylsulfanyl-3-trifluoromethyl-pyridine

Comprehensive Guide to 2-Methylsulfanyl-3-trifluoromethyl-pyridine (CAS No. 1779130-81-2): Properties, Applications, and Market Insights

2-Methylsulfanyl-3-trifluoromethyl-pyridine (CAS No. 1779130-81-2) is a specialized heterocyclic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique pyridine core and functional groups, offers a versatile platform for the synthesis of various bioactive molecules. Its trifluoromethyl group and methylsulfanyl moiety contribute to its distinct chemical properties, making it a valuable intermediate in modern organic synthesis.

The growing demand for fluorinated pyridine derivatives like 2-Methylsulfanyl-3-trifluoromethyl-pyridine is driven by their enhanced stability, lipophilicity, and bioavailability. These attributes are particularly sought after in the development of new-generation pharmaceuticals and crop protection agents. Researchers and manufacturers are increasingly exploring its potential in addressing challenges such as drug resistance and pest management, which are among the top concerns in today's scientific community.

One of the key advantages of 2-Methylsulfanyl-3-trifluoromethyl-pyridine is its role as a building block in medicinal chemistry. The compound's electron-withdrawing trifluoromethyl group enhances the metabolic stability of drug candidates, while the methylsulfanyl substituent can influence binding affinity to biological targets. This dual functionality makes it a preferred choice for designing kinase inhibitors, antiviral agents, and other therapeutic molecules that require precise molecular modifications.

In the agrochemical sector, 2-Methylsulfanyl-3-trifluoromethyl-pyridine has shown promise in the development of novel pesticides and herbicides. The compound's structural features contribute to improved pest control efficacy and environmental compatibility, aligning with the industry's shift toward sustainable solutions. Recent studies have highlighted its potential in creating formulations that address emerging threats to global food security, a topic of increasing importance in light of climate change and population growth.

The synthesis of 2-Methylsulfanyl-3-trifluoromethyl-pyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Advanced techniques such as catalyzed cross-coupling and regioselective functionalization are often employed to achieve the desired molecular architecture. These synthetic approaches have been optimized to meet the stringent requirements of industrial-scale production while maintaining cost-effectiveness.

Market analysis indicates a steady growth trajectory for fluorinated pyridine intermediates, with 2-Methylsulfanyl-3-trifluoromethyl-pyridine positioned as a key player in this niche segment. The compound's versatility has attracted interest from contract research organizations and specialty chemical manufacturers worldwide. Industry reports suggest that the demand for such high-value chemical intermediates will continue to rise, particularly in regions with strong pharmaceutical and agricultural research ecosystems.

Quality control and regulatory compliance are critical aspects of 2-Methylsulfanyl-3-trifluoromethyl-pyridine production. Reputable suppliers adhere to strict Good Manufacturing Practices (GMP) and provide comprehensive analytical documentation, including HPLC chromatograms and NMR spectra. These measures ensure that the compound meets the exacting standards required for research and commercial applications, giving end-users confidence in their experimental outcomes and product development processes.

Looking ahead, the scientific community anticipates further exploration of 2-Methylsulfanyl-3-trifluoromethyl-pyridine's potential in material science and catalysis. Its unique electronic properties make it an interesting candidate for developing advanced functional materials and ligand systems in transition metal catalysis. These emerging applications could open new avenues for innovation beyond its current uses in life sciences.

For researchers seeking reliable sources of 2-Methylsulfanyl-3-trifluoromethyl-pyridine, it's essential to partner with suppliers who can provide consistent quality, technical expertise, and regulatory support. The compound's specialized nature requires suppliers with demonstrated capabilities in custom synthesis and scale-up processes, ensuring a stable supply chain for both small-scale research and larger industrial applications.

In conclusion, 2-Methylsulfanyl-3-trifluoromethyl-pyridine (CAS No. 1779130-81-2) represents a fascinating example of how molecular design can create compounds with diverse and valuable applications. Its continued importance in drug discovery and agrochemical innovation underscores the critical role of specialized heterocyclic chemistry in addressing some of today's most pressing scientific and societal challenges.